Cas no 2228950-89-6 (3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine
• CAS No: 2228950-89-6
• MF: C₈H₁₀F₃NS
• MW: 209.231911182404
• CID: 5992741
• PubChem ID: 165674698
• Update Time: 2025-10-29

3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine
• 2228950-89-6
• EN300-1940367

• Inchi： 1S/C8H10F3NS/c1-5-2-3-13-7(5)6(4-12)8(9,10)11/h2-3,6H,4,12H2,1H3
• InChI Key： ODBCNXIYVFUJDA-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 209.04860498g/mol
• Monoisotopic Mass: 209.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine

Introduction to 3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine (CAS No: 2228950-89-6)

3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine is a fluorinated heterocyclic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2228950-89-6, belongs to a class of molecules that incorporate both fluorine and thiophene moieties, which are known to enhance metabolic stability and binding affinity in drug candidates. The presence of a tertiary amine group further suggests its utility as a precursor in the synthesis of more complex pharmacophores.

The molecular structure of 3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine consists of a propanamine backbone substituted with a trifluoromethyl group at the third carbon position and an aromatic thiophene ring at the second carbon position. The methylthiophenyl moiety not only contributes to the compound's lipophilicity but also introduces potential interactions with biological targets such as enzymes and receptors. This combination of structural features makes it an attractive scaffold for medicinal chemists exploring novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate drug efficacy and pharmacokinetic profiles. The trifluoromethyl group, in particular, is widely recognized for its ability to improve binding affinity, reduce metabolic degradation, and enhance binding duration. These properties have been leveraged in the development of various drugs across different therapeutic areas, including oncology, central nervous system disorders, and infectious diseases. The fluorinated amine core of 3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine aligns with this trend, positioning it as a valuable building block for further derivatization.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The thiophene ring and the amine functional group provide multiple sites for interaction with kinase active sites, while the fluorine atoms can enhance selectivity by modulating hydrogen bonding and hydrophobic interactions. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases, making it a promising candidate for further investigation.

Moreover, the incorporation of a methylthiophenyl group into the molecular framework suggests potential applications beyond kinase inhibition. Thiophene derivatives are known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The lipophilic nature of the thiophene moiety enhances membrane permeability, which can be advantageous for drugs targeting extracellular receptors. This versatility makes 3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine a versatile scaffold for exploring diverse therapeutic modalities.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to evaluate the binding affinity of this compound to various biological targets. Initial simulations suggest that it may interact with proteins involved in inflammation and immune response pathways. These findings are particularly intriguing given the increasing focus on immunomodulatory therapies in treating chronic diseases such as autoimmune disorders and cancer immunotherapy.

The synthesis of 3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine presents an interesting challenge due to the need to introduce both fluorine and thiophene functionalities while maintaining regioselectivity. Traditional synthetic routes often require multi-step processes involving protection-deprotection strategies to achieve high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes using transition metal catalysis and flow chemistry techniques. These advancements not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

In conclusion,3,3,3-trifluoro-2-(3-methylthiophen-2-yl)propan-1-amine (CAS No: 2228950-89-6) represents a promising candidate for further pharmaceutical development. Its unique structural features combining fluorine and thiophene moieties offer multiple opportunities for designing novel bioactive molecules. As research continues to uncover new applications for fluorinated compounds,this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.